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Compound of Interest

Compound Name: Caffeic aldehyde

Cat. No.: B1141455 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Caffeic Aldehyde

Introduction
Caffeic aldehyde, also known as 3,4-dihydroxycinnamaldehyde, is a naturally occurring

phenolic aldehyde found in various plants, including the seeds of Phytolacca americana

(American pokeweed).[1][2] Structurally, it is characterized by a catechol (3,4-dihydroxyphenyl)

group attached to an α,β-unsaturated aldehyde functional group.[1] This conjugated system is

responsible for its chemical reactivity and significant biological activities, which include

antioxidant, antimicrobial, and anti-inflammatory properties.[1] It is a key intermediate in the

phenylpropanoid pathway, which is central to the biosynthesis of lignin and other essential

secondary metabolites in plants.[3] This guide provides a detailed overview of its

physicochemical properties, experimental protocols for their determination, and its role in

cellular signaling pathways.

Physicochemical Properties
The physicochemical properties of caffeic aldehyde are summarized in the table below. It is

important to note that while data for caffeic aldehyde is provided, some properties are inferred

from its close structural analog, caffeic acid (3,4-dihydroxycinnamic acid), due to the greater

availability of experimental data for the latter. Caffeic acid shares the same catechol ring and

conjugated side chain, differing only in the terminal functional group (carboxylic acid vs.

aldehyde).
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Property Value Reference(s)

IUPAC Name
(2E)-3-(3,4-

Dihydroxyphenyl)prop-2-enal
[2][4]

Synonyms

3,4-Dihydroxycinnamaldehyde,

Caffeoyl aldehyde, trans-

Caffeic aldehyde

[2][4]

CAS Number 141632-15-7 [1][2]

Molecular Formula C₉H₈O₃ [1][2]

Molecular Weight 164.16 g/mol [1][2][4]

Appearance
Yellow crystalline solid

(inferred from caffeic acid)
[5][6]

Melting Point

Decomposes around 225°C

(inferred from caffeic acid,

which melts at 223-225°C with

decomposition)

[1][6][7]

Boiling Point
~380 °C at 760 mmHg

(estimated)

Solubility

Slightly soluble in cold water;

soluble in hot water, ethanol,

and ethyl acetate.[5] The

solubility in ethanol-water

mixtures is significantly higher

than in pure water.[8] For the

similar caffeic acid, solubility is

~25 mg/mL in ethanol and ~0.5

mg/mL in PBS (pH 7.2).[9]

[5][8][9]

pKa Values (for Caffeic Acid)

pKa₁: ~4.0 - 4.8 (Carboxylic

acid group)pKa₂: ~8.4 - 9.3

(Phenolic hydroxyl groups)

Note: pKa₂ is most relevant to

the hydroxyl groups on caffeic

aldehyde.

[10][11][12]
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Stability

Prone to oxidation, particularly

under basic conditions.[1]

Exhibits moderate thermal

stability but degrades at high

temperatures.[1] More stable

under acidic conditions.[1]

[1]

Experimental Protocols
The characterization of caffeic aldehyde relies on standard analytical techniques. Below are

detailed methodologies for key experimental procedures.

Quantification by Reversed-Phase High-Performance
Liquid Chromatography (RP-HPLC)
RP-HPLC is a precise method for the simultaneous determination of caffeic aldehyde and

related phenolic compounds in complex mixtures like herbal preparations.[13]

Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

Stationary Phase: Hypersil ODS-2 column (or equivalent C18 column).[13]

Mobile Phase: Isocratic elution is effective. A typical mobile phase consists of a mixture of

methanol and an acidic buffer, such as 0.2 M acetate buffer adjusted to pH 3.6, in a ratio of

approximately 15:85 (v/v).[13]

Flow Rate: A constant flow rate of 1.0 mL/min is maintained.[13]

Temperature: The column is maintained at a constant temperature, for instance, 30°C, to

ensure reproducible retention times.[13]

Detection: UV detection is performed at a wavelength where the analyte shows maximum

absorbance, typically around 300-323 nm for cinnamic acid derivatives.[5][13]

Quantification: A calibration curve is generated by injecting known concentrations of a pure

caffeic aldehyde standard. The peak area of the analyte in a sample is then used to

calculate its concentration based on this curve.[13]
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Determination of Acidity Constant (pKa) via UV-Vis
Spectrophotometry
This method is used for the parent compound, caffeic acid, to determine the pKa of its phenolic

hydroxyl groups, which are also present on caffeic aldehyde. The technique leverages the

change in the UV-Vis absorption spectrum of the molecule as it ionizes at different pH values.

[10][11]

Instrumentation: A dual-beam UV-Vis spectrophotometer.

Sample Preparation: A series of buffer solutions with a range of known pH values (e.g., from

pH 2 to 10) are prepared. A stock solution of the analyte (e.g., caffeic acid in an ethanol-

water mixture) is prepared and added to each buffer to a constant final concentration.[11]

Measurement: The absorption spectrum of each solution is recorded over a relevant

wavelength range (e.g., 200-500 nm).[14] The spectrum of the buffer alone is used as a

blank.

Data Analysis: As the pH changes, the molecule transitions between its protonated and

deprotonated forms, each having a distinct absorption spectrum. This results in shifts in

absorption maxima and the appearance of isosbestic points.[14] The pKa is determined by

plotting the absorbance at a specific wavelength against the pH and fitting the data to the

Henderson-Hasselbalch equation. Chemometric algorithms, such as the net analyte signal

(NAS) method, can also be applied to the full spectral data matrix to deconvolve the spectra

of individual species and accurately calculate the pKa values.[10][11]

Signaling Pathways and Biological Activity
Research, primarily on the closely related caffeic acid and its esters, has demonstrated

significant interaction with key cellular signaling pathways involved in inflammation, oxidative

stress, and cell proliferation. Caffeic aldehyde is expected to exhibit similar activities due to its

structural homology.

Inhibition of the MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway is a critical signaling cascade that

translates extracellular stimuli into cellular responses, including inflammation and apoptosis.
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Caffeic acid has been shown to inhibit this pathway, thereby reducing inflammatory responses.

[15][16] For example, it can suppress the UVB-induced phosphorylation of key MAPKs like

JNK, p38, and ERK.[16] This inhibition prevents the activation of downstream transcription

factors such as AP-1 and NF-κB, which are responsible for transcribing pro-inflammatory genes

like COX-2.[16]

Fig. 1: Caffeic Aldehyde's Inhibition of MAPK Pathway

General Experimental Workflow for Bioactivity
Screening
The discovery and validation of the biological effects of compounds like caffeic aldehyde
follow a structured experimental workflow. This process typically begins with the synthesis or

isolation of the compound and its analogs, followed by a series of in vitro assays to screen for

specific activities (e.g., antioxidant, anti-inflammatory, cytotoxic). Promising candidates are then

often subjected to further mechanistic studies and computational analysis.

Fig. 2: Bioactivity Screening Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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